Cas no 1806296-60-5 (3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride)

• Product Name: 3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride
• CAS No: 1806296-60-5
• MF: C₈H₂ClF₃N₂O
• MW: 234.562490940094
• CID: 4904728
• Update Time: 2025-10-28

3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride

• Inchi： 1S/C8H2ClF3N2O/c9-7(15)4-1-2-14-6(5(4)3-13)8(10,11)12/h1-2H
• InChI Key： RQCZWSYUKZGUPN-UHFFFAOYSA-N
• SMILES： ClC(C1C=CN=C(C(F)(F)F)C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 309
• XLogP3: 2
• Topological Polar Surface Area: 53.8

Additional information on 3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride

Introduction to 3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride (CAS No. 1806296-60-5)

3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride, identified by the CAS number 1806296-60-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of isonicotinoyl derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both cyano and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of biologically active molecules.

The trifluoromethyl group, in particular, is a well-documented pharmacophore that enhances the metabolic stability and binding affinity of drug candidates. Its incorporation into heterocyclic compounds often leads to improved pharmacokinetic profiles, which is a critical factor in the design of novel therapeutic agents. In contrast, the cyano group introduces a polar site that can interact with biological targets, potentially modulating enzyme activity or receptor binding. Together, these functional groups make 3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride a promising building block for the development of innovative drugs.

In recent years, there has been a surge in research focused on exploiting fluorinated compounds for therapeutic purposes. The fluorine atom's ability to modulate lipophilicity, metabolic stability, and electronic properties has made fluorinated derivatives indispensable in modern drug discovery. Among these derivatives, isonicotinoyl chlorides have been extensively studied due to their role as key intermediates in the synthesis of antiviral and antibacterial agents. The compound 3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride represents a novel derivative that combines the advantages of both cyano and trifluoromethyl groups, offering a versatile platform for further chemical modifications.

The synthesis of 3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride typically involves multi-step organic reactions, starting from commercially available precursors such as isonicotinic acid or its derivatives. The introduction of the trifluoromethyl group often requires sophisticated fluorination techniques, including electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent cyanation step further refines the molecular framework, enhancing its reactivity towards nucleophilic substitution or condensation reactions. These synthetic pathways highlight the compound's utility as a synthetic intermediate in complex molecular architectures.

One of the most compelling aspects of 3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed pathways. For instance, its structural motif resembles key pharmacophores found in kinase inhibitors and protease inhibitors, which are critical in treating diseases such as cancer and inflammation. Recent studies have demonstrated that isonicotinoyl derivatives can act as scaffolds for designing molecules that disrupt aberrant signaling pathways by inhibiting specific enzymes. The presence of both cyano and trifluoromethyl groups may enhance binding interactions with target proteins, leading to higher efficacy and selectivity.

Moreover, the compound's versatility extends to its role as a precursor for more complex heterocyclic systems. Researchers have leveraged 3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride to synthesize novel scaffolds with potential applications in antiviral therapy. For example, modifications at the cyano or trifluoromethyl positions can alter the compound's bioactivity, enabling it to interact with viral proteases or polymerases more effectively. Such structural diversification is essential for overcoming drug resistance and improving therapeutic outcomes.

The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Advanced spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are routinely employed to elucidate the structure and purity of 3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride derivatives. These techniques provide critical insights into molecular conformation, electronic distribution, and intermolecular interactions, which are essential for optimizing drug-like properties.

In conclusion,3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride (CAS No. 1806296-60-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its synthesis involves well-established organic methodologies, while its potential biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms,3-Cyano-2-(trifluoromethyl)isonicotinoyl chloride is poised to play an important role in shaping the future of drug development.